Cas no 5368-91-2 (N-(1-cyclohexyl-2-methylpropan-2-yl)propan-1-amine)
5368-91-2 structure
Product Name:N-(1-cyclohexyl-2-methylpropan-2-yl)propan-1-amine
CAS No:5368-91-2
MF:C13H27N
MW:197.360183954239
CID:1583570
PubChem ID:199973
Update Time:2025-04-21
N-(1-cyclohexyl-2-methylpropan-2-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(1-cyclohexyl-2-methylpropan-2-yl)propan-1-amine
- 1-cyclohexyl-2-methyl-N-propylpropan-2-amine
- 5368-91-2
- NWJNQSZEYOLOLA-UHFFFAOYSA-N
- alpha,alpha-Dimethyl-N-propylcyclohexaneethylamine
- BRN 2801981
- D-3-7
- Cyclohexaneethylamine, alpha,alpha-dimethyl-N-propyl-
- DTXSID10201920
-
- Inchi: 1S/C13H27N/c1-4-10-14-13(2,3)11-12-8-6-5-7-9-12/h12,14H,4-11H2,1-3H3
- InChI Key: NWJNQSZEYOLOLA-UHFFFAOYSA-N
- SMILES: N(CCC)C(C)(C)CC1CCCCC1
Computed Properties
- Exact Mass: 197.21451
- Monoisotopic Mass: 197.214
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.838
- Boiling Point: 245.2°C at 760 mmHg
- Flash Point: 87.9°C
- Refractive Index: 1.453
- PSA: 12.03
N-(1-cyclohexyl-2-methylpropan-2-yl)propan-1-amine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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